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Compound of Interest

Compound Name: Haloperidol Lactate

Cat. No.: B1257113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

induction and assessment of catalepsy in mice using haloperidol lactate. This model is a well-

established preclinical tool for studying the extrapyramidal side effects of antipsychotic drugs

and for screening potential therapeutic agents for Parkinson's disease and other motor

disorders.[1][2][3]

Introduction
Haloperidol, a typical antipsychotic, primarily functions by blocking dopamine D2 receptors in

the brain.[4] This antagonism disrupts normal dopaminergic neurotransmission, leading to a

state of catalepsy, characterized by immobility and a failure to correct externally imposed

postures.[5][6] The haloperidol-induced catalepsy model in mice is a robust and reproducible

method to investigate the mechanisms of motor side effects and to evaluate the efficacy of

novel therapeutic compounds.[2][3]

Data Presentation
The following tables summarize the key quantitative data for inducing catalepsy in mice with

haloperidol.

Table 1: Haloperidol Lactate Dosage and Administration
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Parameter Details Reference

Drug Haloperidol Lactate [4][7]

Formulation

Available as a sterile

parenteral solution (e.g., 5

mg/mL)

[4][7]

Route of Administration
Intraperitoneal (i.p.) injection is

most common.
[8][9]

Vehicle
Physiological saline (0.9%

NaCl)
[10]

Effective Dose Range 0.1 mg/kg to 2 mg/kg [6][8][11][12]

Volume of Injection Typically 10 mL/kg body weight -

Table 2: Time Course of Haloperidol-Induced Catalepsy

Time Point Post-Injection Expected Effect Reference

15 - 30 minutes Onset of cataleptic behavior [6][8][10]

30 - 120 minutes Peak cataleptic effect [6][8][11]

> 120 minutes
Gradual decline in cataleptic

behavior
[6][8]

Table 3: Catalepsy Assessment Parameters (Bar Test)
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Parameter Description
Typical
Values/Units

Reference

Apparatus Horizontal bar
Diameter: 0.2 - 0.7

cm; Height: 3 - 6.5 cm
[2][8][13][14]

Measurement

Latency to remove

both forepaws from

the bar

Seconds (s) [8][13]

Cut-off Time
Maximum duration of

the test
180 - 300 seconds [2][8]

Number of Trials
Typically 3 trials per

animal per time point
- [13]

Experimental Protocols
Materials

Haloperidol lactate solution (e.g., 5 mg/mL)

Sterile physiological saline (0.9% NaCl)

Male Swiss mice (or other appropriate strain)

Standard laboratory animal caging

1 mL syringes with 25-27 gauge needles

Catalepsy bar test apparatus

Stopwatch or automated timer

Haloperidol Solution Preparation
Dilute the stock haloperidol lactate solution with sterile physiological saline to achieve the

desired final concentration for injection. For example, to prepare a 0.1 mg/mL solution from a

5 mg/mL stock, dilute 100 µL of the stock solution with 4.9 mL of saline.
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Prepare fresh solutions on the day of the experiment.

Animal Handling and Drug Administration
Allow mice to acclimate to the laboratory environment for at least one week before the

experiment.

House mice in a temperature and humidity-controlled environment with a 12-hour light/dark

cycle and ad libitum access to food and water.

On the day of the experiment, weigh each mouse to determine the correct injection volume.

Administer the prepared haloperidol solution or vehicle (saline) via intraperitoneal (i.p.)

injection.

Catalepsy Assessment (Bar Test)
At predetermined time points after injection (e.g., 30, 60, 90, and 120 minutes), assess the

mice for catalepsy using the bar test.[8]

Gently place the mouse's forepaws on the horizontal bar.[13]

Start the stopwatch immediately.

Measure the time it takes for the mouse to remove both of its forepaws from the bar. This is

the catalepsy latency.[8]

If the mouse remains on the bar for the maximum cut-off time (e.g., 180 or 300 seconds),

record the cut-off time as the latency.[2][8]

The test is considered complete when the mouse places both forepaws on the floor or climbs

onto the bar.[8]

Perform three trials for each mouse at each time point, with a brief interval between trials.

The average latency of the three trials is used for analysis.[13]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11678777/
https://www.protocols.io/view/catalepsy-test-bar-test-36wgq3ryolk5/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678777/
https://www.meliordiscovery.com/in-vivo-efficacy-models/haloperidol-induced-catalepsy/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678777/
https://www.protocols.io/view/catalepsy-test-bar-test-36wgq3ryolk5/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Haloperidol-Induced Catalepsy
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Caption: Signaling pathway of haloperidol-induced catalepsy.
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Caption: Experimental workflow for inducing and assessing catalepsy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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